3-[(3-bromobenzyl)sulfanyl]-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-4-amine

Specification

• Molecular Formula: C19H21BrN4S
• Molecular Weight: 417.4 g/mol
• IUPAC Name: 3-[(3-bromophenyl)methylsulfanyl]-5-(4-tert-butylphenyl)-1,2,4-triazol-4-amine
• Standard InChI: InChI=1S/C19H21BrN4S/c1-19(2,3)15-9-7-14(8-10-15)17-22-23-18(24(17)21)25-12-13-5-4-6-16(20)11-13/h4-11H,12,21H2,1-3H3
• Standard InChI Key: CNMCWFULOMMXNP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2N)SCC3=CC(=CC=C3)Br

Introduction

3-[(3-bromobenzyl)sulfanyl]-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-4-amine is a synthetic compound belonging to the class of 1,2,4-triazoles, which are five-membered heterocyclic compounds known for their diverse biological activities. This specific compound features a bromobenzyl group and a tert-butylphenyl moiety, contributing to its unique chemical properties and potential applications in medicinal chemistry.

Synthesis and Chemical Reactivity

The synthesis of 3-[(3-bromobenzyl)sulfanyl]-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-4-amine typically involves several steps, each requiring careful optimization of reaction conditions to maximize yield and purity. The chemical reactivity of this compound can be attributed to the functional groups present in its structure.

Biological Activities and Potential Applications

Compounds containing triazole rings have been extensively studied for their biological activities, including antimicrobial, antifungal, and anticancer properties. Preliminary studies suggest that 3-[(3-bromobenzyl)sulfanyl]-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-4-amine may exhibit significant biological activity due to its unique structural features.

Comparison with Similar Compounds

Several compounds share structural similarities with 3-[(3-bromobenzyl)sulfanyl]-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-4-amine. For example:

Compound Name	Molecular Formula
5-(4-tert-butylphenyl)-4H-1,2,4-triazole	Lacks sulfur and bromine; simpler structure
3-(2-Bromophenyl)-5-thio-substituted triazoles	Similar thio-substituent; different phenolic groups
5-(p-Chlorophenyl)-triazoles	Contains chlorine instead of bromine; potential for different reactivity

Research Findings and Future Directions

Interaction studies are crucial for understanding how 3-[(3-bromobenzyl)sulfanyl]-5-(4-tert-butylphenyl)-4H-1,2,4-triazol-4-amine interacts with biological targets. These studies may include assessing its potential as an antimicrobial or anticancer agent. Further research is needed to fully explore its therapeutic potential and to optimize its synthesis for large-scale production.